Cas no 68791-17-3 (5-Bromo-4,6-dichloropyrimidine)

• Product Name: 5-Bromo-4,6-dichloropyrimidine
• CAS No: 68791-17-3
• MF: C₄HBrCl₂N₂
• MW: 227.874137639999
• CID: 4668319
• Update Time: 2023-08-14

5-Bromo-4,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4,6-dichloropyrimidine
• Pyrimidine, 5-bromo-4,6-dichloro-
• 5-bromo-4,6-dichloro-pyrimidine
• PubChem6899
• AMY483
• BBL102776
• KM1224
• STL556582
• BC003202
• SY006162
• 797B615
• Z1695906738

• Inchi： 1S/C4HBrCl2N2/c5-2-3(6)8-1-9-4(2)7/h1H
• InChI Key： BKLHHTTZTSYHBV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.6
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),